Cas no 99059-91-3 (N-(3-phenylcyclobutylidene)hydroxylamine)

• Product Name: N-(3-phenylcyclobutylidene)hydroxylamine
• CAS No: 99059-91-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD12025403
• CID: 797027
• PubChem ID: 57357177
• Update Time: 2025-04-19

N-(3-phenylcyclobutylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 3-phenylcyclobutanone oxime
• N-(3-phenylcyclobutylidene)hydroxylamine
• 99059-91-3
• DTXSID00723565
• SCHEMBL1570402
• 3-Phenylcyclobutan-1-one oxime
• EN300-2479368
• ZRSRYYWZHNJBNH-UHFFFAOYSA-N

• MDL： MFCD12025403
• Inchi： 1S/C10H11NO/c12-11-10-6-9(7-10)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2/b11-10-
• InChI Key： ZRSRYYWZHNJBNH-KHPPLWFESA-N
• SMILES： O/N=C1/CC(C2C=CC=CC=2)C/1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 58.5-59.5 ºC (ligroine )
• Solubility: Slightly soluble (2.7 g/l) (25 º C),